Cas no 87119-68-4 (Pyrazolo[1,5-a]pyrimidine, 3-bromo-5,7-dimethyl-2-phenyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 3-bromo-5,7-dimethyl-2-phenyl-
• CAS No: 87119-68-4
• MF: C₁₄H₁₂BrN₃
• MW: 302.16918182373
• CID: 659207
• PubChem ID: 2818935
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine, 3-bromo-5,7-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-bromo-5,7-dimethyl-2-phenyl-
• 3-bromo-5,7-dimethyl-2-phenylpyrazolo[1,5-a]pyrimidine
• Maybridge3_003239
• AKOS002684406
• IDI1_014626
• 87119-68-4
• HMS1440D05
• CCG-253209
• DTXSID20384793

• Inchi： 1S/C14H12BrN3/c1-9-8-10(2)18-14(16-9)12(15)13(17-18)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： PYYGMMGGNRCYHG-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2)=NN2C(C)=CC(C)=NC2=1

Computed Properties

• Exact Mass: 301.02146g/mol
• Monoisotopic Mass: 301.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų